Cas no 176102-07-1 (2H-Benzimidazole-2-thione,1-(dimethylamino)-1,3-dihydro-)

2H-Benzimidazole-2-thione,1-(dimethylamino)-1,3-dihydro- structure
176102-07-1 structure
Product Name:2H-Benzimidazole-2-thione,1-(dimethylamino)-1,3-dihydro-
CAS No:176102-07-1
MF:C9H11N3S
MW:193.268739938736
CID:112248
PubChem ID:15757568
Update Time:2025-04-18

2H-Benzimidazole-2-thione,1-(dimethylamino)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazole-2-thione,1-(dimethylamino)-1,3-dihydro-
    • 2H-Benzimidazole-2-thione,1-(dimethylamino)-1,3-dihydro-(9CI)
    • 1-(dimethylamino)benzimidazoline-2-thione
    • 176102-07-1
    • 3-(Dimethylamino)-1H-benzimidazole-2-thione
    • Inchi: 1S/C9H11N3S/c1-11(2)12-8-6-4-3-5-7(8)10-9(12)13/h3-6H,1-2H3,(H,10,13)
    • InChI Key: DCNOXPPRWRJZST-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=CC=CC=2N1N(C)C

Computed Properties

  • Exact Mass: 193.06753
  • Monoisotopic Mass: 193.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 18.51
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